Cas no 149997-23-9 (3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol
• CAS No: 149997-23-9
• Molecular Formula: C₁₁H₁₂O₄
• Molecular Weight: 208.211
• CID: 3788612
• PubChem ID: 14567166

3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(6-methoxy-1,3-benzodioxol-5-yl)-, (E)-
• 3-(6-methoxy-1,3-dioxaindan-5-yl)prop-2-en-1-ol
• EN300-1989688
• 149997-23-9

• InChIKey： LPRGFHUGSXVRRH-NSCUHMNNSA-N
• Inchi： InChI=1S/C11H12O4/c1-13-9-6-11-10(14-7-15-11)5-8(9)3-2-4-12/h2-3,5-6,12H,4,7H2,1H3/b3-2+

Computed Properties

• Exact Mass: 208.07355886Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 208.07355886Da
• Heavy Atom Count: 15
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles